Cas no 36845-14-4 (4-amino-N-(5-chloropyridin-2-yl)benzamide)

• Product Name: 4-amino-N-(5-chloropyridin-2-yl)benzamide
• CAS No: 36845-14-4
• MF: C₁₂H₁₀ClN₃O
• MW: 247.680301189423
• CID: 1479414
• PubChem ID: 215936
• Update Time: 2025-05-19

4-amino-N-(5-chloropyridin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-(5-chloropyridin-2-yl)benzamide
• Benzamide,4-amino-N-(5-chloro-2-pyridinyl)-
• 4-Amino-N-(5-chloro-2-pyridinyl)benzamide
• DTXSID90190323
• Benzamide, 4-amino-N-(5-chloro-2-pyridinyl)-
• 2-(p-Aminobenzamido)-5-chloropyridine
• 5-22-08-00462 (Beilstein Handbook Reference)
• BRN 0404946
• 36845-14-4

• MDL： MFCD01666700
• Inchi： 1S/C12H10ClN3O/c13-9-3-6-11(15-7-9)16-12(17)8-1-4-10(14)5-2-8/h1-7H,14H2,(H,15,16,17)
• InChI Key： BSJGXTNBRNVOQK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NC(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 247.0514
• Monoisotopic Mass: 247.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.01

Additional information on 4-amino-N-(5-chloropyridin-2-yl)benzamide

Recent Advances in the Study of 4-amino-N-(5-chloropyridin-2-yl)benzamide (CAS: 36845-14-4)

4-amino-N-(5-chloropyridin-2-yl)benzamide (CAS: 36845-14-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzamide core and chloropyridinyl substituent, has been the subject of numerous studies due to its potential therapeutic applications. Recent research has focused on its synthesis, biological activity, and mechanism of action, particularly in the context of kinase inhibition and anticancer activity.

One of the most notable findings in recent literature is the role of 4-amino-N-(5-chloropyridin-2-yl)benzamide as a selective inhibitor of certain protein kinases. Kinases are critical regulators of cellular processes, and their dysregulation is often implicated in diseases such as cancer. Studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets, making it a promising candidate for further drug development. The structural features of the molecule, including the amino and chloro substituents, are believed to contribute to its binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent investigations have explored the pharmacokinetic and pharmacodynamic profiles of 4-amino-N-(5-chloropyridin-2-yl)benzamide. Preclinical studies have shown favorable absorption and distribution characteristics, with moderate metabolic stability. These findings are crucial for understanding the compound's potential as a therapeutic agent and for guiding future formulation strategies. Researchers have also employed computational modeling techniques to predict the compound's interactions with biological targets, providing valuable insights for structure-activity relationship (SAR) optimization.

Another area of active research involves the synthesis of derivatives and analogs of 4-amino-N-(5-chloropyridin-2-yl)benzamide. By modifying the benzamide scaffold or the substituents on the pyridine ring, scientists aim to enhance the compound's efficacy, reduce toxicity, and improve its drug-like properties. Recent synthetic approaches have utilized innovative methodologies, such as transition metal-catalyzed cross-coupling reactions, to achieve high yields and purity. These efforts are expected to yield new chemical entities with improved therapeutic potential.

The therapeutic applications of 4-amino-N-(5-chloropyridin-2-yl)benzamide extend beyond oncology. Emerging evidence suggests its potential utility in inflammatory and autoimmune diseases, where kinase inhibition can modulate immune responses. Preliminary in vitro and in vivo studies have shown promising results, although further validation is required to confirm these findings. The compound's versatility underscores its importance as a tool for probing biological pathways and as a lead compound for drug discovery.

In conclusion, 4-amino-N-(5-chloropyridin-2-yl)benzamide (CAS: 36845-14-4) represents a valuable molecule in chemical biology and pharmaceutical research. Recent advances have elucidated its mechanism of action, pharmacokinetic properties, and therapeutic potential, paving the way for future development. Continued exploration of its derivatives and applications in diverse disease contexts is expected to yield significant contributions to the field.